Cas no 2172396-07-3 (1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172396-07-3
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5928198
• PubChem ID: 165445833
• Update Time: 2025-05-19

1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• EN300-1456382
• 1-[(benzyloxy)carbonyl]-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid
• 2172396-07-3

• Inchi： 1S/C17H18N2O4S/c1-11-18-15(10-24-11)13-7-19(8-14(13)16(20)21)17(22)23-9-12-5-3-2-4-6-12/h2-6,10,13-14H,7-9H2,1H3,(H,20,21)
• InChI Key： MNWTVZSLDDYDMC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172396-07-3)

1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172396-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their role in drug discovery and development. The presence of both a benzyloxycarbonyl protecting group and a 2-methyl-1,3-thiazol-4-yl moiety makes it a versatile intermediate for synthesizing more complex molecules, particularly in the field of peptide chemistry and small-molecule therapeutics.

In recent years, the demand for heterocyclic compounds like 1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid has surged, driven by their utility in designing targeted therapies and enzyme inhibitors. Researchers are particularly interested in its potential as a building block for protease inhibitors, which are critical in treating diseases such as viral infections and cancer. The compound's thiazole ring is known for its bioisosteric properties, often enhancing the pharmacokinetic profiles of drug candidates. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From a synthetic perspective, CAS No. 2172396-07-3 is often utilized in solid-phase peptide synthesis (SPPS) and solution-phase reactions. Its carboxylic acid functionality allows for easy conjugation with amines or alcohols, making it a valuable tool for constructing peptidomimetics and macrocyclic compounds. The benzyloxycarbonyl (Cbz) group serves as a temporary protecting group for amines, which can be selectively removed under mild conditions—a feature highly prized in multi-step organic synthesis.

The compound's relevance extends to bioconjugation and drug delivery systems, where its structural motifs are leveraged to improve solubility and bioavailability. With the rise of personalized medicine, there is increasing interest in modifying such scaffolds to develop next-generation therapeutics. For instance, its pyrrolidine core is frequently explored in GPCR-targeted drugs, a hot topic in neuroscience and oncology research.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 1-(benzyloxy)carbonyl-4-(2-methyl-1,3-thiazol-4-yl)pyrrolidine-3-carboxylic acid, ensuring high purity for research applications. The compound's stability under various conditions makes it suitable for high-throughput screening (HTS) and combinatorial chemistry, addressing the need for rapid drug discovery in academia and industry.

In summary, CAS No. 2172396-07-3 represents a critical asset in modern chemical research, bridging gaps between organic synthesis and pharmacology. Its adaptability and functional groups position it as a key player in the development of innovative therapeutics, resonating with current trends in precision medicine and biomolecular engineering. As the scientific community continues to explore its applications, this compound is poised to remain at the forefront of cutting-edge research.